Cas no 656241-01-9 (Butanoic acid, 2-(mercaptomethyl)-2-methyl-)

• Product Name: Butanoic acid, 2-(mercaptomethyl)-2-methyl-
• CAS No: 656241-01-9
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 397965
• PubChem ID: 55301606
• Update Time: 2025-04-19

Butanoic acid, 2-(mercaptomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(mercaptomethyl)-2-methyl-
• 2-methyl-2-(sulfanylmethyl)butanoic acid
• (2S)-2-(Mercaptomethyl)-2-methylbutanoic acid
• DTXSID60717703
• AKOS006383156
• 60060-01-7
• 656241-01-9

• Inchi： 1S/C6H12O2S/c1-3-6(2,4-9)5(7)8/h9H,3-4H2,1-2H3,(H,7,8)
• InChI Key： PUMCUGNRHINYOK-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 148.05586
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3